Cas no 1337373-21-3 (7-CHLORO-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE)

• Product Name: 7-CHLORO-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• CAS No: 1337373-21-3
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5581703
• PubChem ID: 129970051
• Update Time: 2023-08-10

7-CHLORO-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• 1H-Inden-1-amine, 7-chloro-6-fluoro-2,3-dihydro-
• 1337373-21-3

• Inchi： 1S/C9H9ClFN/c10-9-6(11)3-1-5-2-4-7(12)8(5)9/h1,3,7H,2,4,12H2
• InChI Key： NEZNJXZBMZIZEQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1C(CC2)N)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 233.7±40.0 °C(Predicted)
• pka: 8.25±0.20(Predicted)